Cas no 156750-06-0 (1H-Furo[3,4-d]imidazol-2(3H)-one,tetrahydro-, (3aR,6aS)-rel-)

1H-Furo[3,4-d]imidazol-2(3H)-one,tetrahydro-, (3aR,6aS)-rel- structure
156750-06-0 structure
Product name:1H-Furo[3,4-d]imidazol-2(3H)-one,tetrahydro-, (3aR,6aS)-rel-
CAS No:156750-06-0
MF:C5H8N2O2
MW:128.12922
CID:107582
PubChem ID:45092631

1H-Furo[3,4-d]imidazol-2(3H)-one,tetrahydro-, (3aR,6aS)-rel- Chemical and Physical Properties

Names and Identifiers

    • 1H-Furo[3,4-d]imidazol-2(3H)-one,tetrahydro-, (3aR,6aS)-rel-
    • 1H-Furo[3,4-d]imidazol-2(3H)-one,tetrahydro-,cis-(9CI)
    • 156750-06-0
    • AKOS006377590
    • (3AR,6aS)-tetrahydro-1H-furo[3,4-d]imidazol-2(3H)-one
    • Inchi: InChI=1S/C5H8N2O2/c8-5-6-3-1-9-2-4(3)7-5/h3-4H,1-2H2,(H2,6,7,8)/t3-,4+
    • InChI Key: XHASBJKEPRAVAH-ZXZARUISSA-N
    • SMILES: O=C1N[C@H]2COC[C@H]2N1

Computed Properties

  • Exact Mass: 128.058577502g/mol
  • Monoisotopic Mass: 128.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 50.4Ų

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